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Toxicity Profiles at a Glance

The table below summarizes the available toxicological data for ethylene. A direct comparison with ethane is

not possible with the current data.

Compound
CAS Reg.
No.

Acute Toxicity
(LD₅₀)

Key Toxicological Concerns &
Mechanisms

Classification /
Remarks

| Ethylene | 74-85-1 [1] | Not classified for acute lethal toxicity in searched results | • Metabolized to

Ethylene Oxide (EO): A known human carcinogen [2]. • Inflammation Marker: Produced endogenously

during systemic inflammation and lipid peroxidation [3]. • Hormone Disruption: Associated with impaired

glucose metabolism and increased risk of diabetes [2]. | IARC Group 1 (for its metabolite, Ethylene Oxide)

[2]. Endogenous production is part of inflammatory response [3]. | | Ethane | Information Not Available |

Information Not Available | Information Not Available | Information Not Available |

Detailed Toxicity Mechanisms and Experimental Data

Ethylene
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Research indicates that ethylene's toxicity is largely linked to its metabolic conversion and role in human

physiology.

Metabolic Activation to a Carcinogen: Once inhaled, ethylene is metabolized in the body to
ethylene oxide (EO), a direct-acting alkylating agent [2]. EO forms adducts with proteins like

hemoglobin (measured as N-(2-hydroxyethyl)valine, or HEV) and DNA, which is a key mechanism for
its genotoxicity and carcinogenicity [1] [2]. The International Agency for Research on Cancer (IARC)

classifies EO as carcinogenic to humans (Group 1) [2].
Endogenous Ethylene as an Inflammatory Marker: Ethylene is not only an industrial chemical but

also a natural product in the human body. Recent studies show it is produced as a direct product of
lipid peroxidation during the respiratory burst of immune cells [3].

Experimental Protocol: In a human endotoxemia model, healthy volunteers were administered
bacterial lipopolysaccharide (LPS) intravenously to induce systemic inflammation. Exhaled

breath ethylene was monitored in real-time using laser-based photoacoustic spectroscopy.
Ethylene levels increased rapidly, peaking at 60 minutes post-LPS administration, preceding

the peak of traditional inflammatory markers like cytokines. This confirms ethylene is an early
marker of oxidative stress and inflammation [3].

Association with Glucose Metabolism Disorders: A large cross-sectional study (n=3,200) using
NHANES data linked ethylene exposure to impaired glucose metabolism.

Experimental Protocol: EO exposure was quantified by measuring hemoglobin adducts of EO
(HbEO) in blood using high-performance liquid chromatography coupled with tandem mass

spectrometry (HPLC-MS/MS). The study found a positive, dose-responsive association
between HbEO levels and the prevalence of both prediabetes and diabetes. For each two-fold

increase in HbEO, the risk of diabetes increased by 61% [2].

The diagram below illustrates the key metabolic and inflammatory pathways associated with ethylene

toxicity in humans:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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